![molecular formula C14H12N2OS B2727896 3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one CAS No. 338777-28-9](/img/structure/B2727896.png)
3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one
Description
3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that has been extensively studied for its potential therapeutic properties. This compound belongs to the class of thienopyrimidines and has been found to exhibit a wide range of biological activities.
Scientific Research Applications
Anticancer Activity
Thieno[2,3-d]pyrimidine-derived compounds, including “3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one”, have been designed and synthesized to target VEGFR-2, a key player in angiogenesis . These compounds have shown potential anticancer activities by inhibiting VEGFR-2 and preventing cancer cell growth in two types of cancer cells, MCF-7 and HepG2 . They have also been found to induce cell cycle arrest in G2/M phase and promote apoptosis in MCF-7 cancer cells .
Inhibition of VEGFR-2
VEGFR-2 is a major receptor for vascular endothelial growth factor (VEGF) that plays a crucial role in angiogenesis. Thieno[2,3-d]pyrimidine-derived compounds have been tested in vitro for their abilities to inhibit VEGFR-2 . This inhibition can potentially prevent the growth of new blood vessels, which is a common strategy in cancer treatment .
Computational Drug Design
Thieno[2,3-d]pyrimidine-derived compounds have been used in computational drug design studies. Molecular docking and molecular dynamics simulations have been performed to assess the structural and energetic features of the complex formed by these compounds and VEGFR-2 . These studies provide valuable insights into the molecular interactions of the complex, which may guide future drug design efforts .
ADMET and Toxicity Studies
ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies are crucial in drug development. Thieno[2,3-d]pyrimidine derivatives have been evaluated in computational ADMET and toxicity studies to assess their potential for drug development .
Anti-Tuberculosis Activity
Thieno[3,2-d]pyrimidin-4-amines, a related class of compounds, have been found to inhibit Cytochrome bd oxidase (Cyt-bd), an attractive drug target in Mycobacterium tuberculosis . Although not directly related to “3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one”, this finding suggests potential anti-tuberculosis activity of thieno[2,3-d]pyrimidine derivatives .
Antibacterial and Antifungal Activity
Thieno-pyrimidine derivatives have been synthesized and tested for antibacterial and antifungal activity . This suggests that “3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one” and related compounds may have potential applications in the treatment of bacterial and fungal infections .
properties
IUPAC Name |
3-[(3-methylphenyl)methyl]thieno[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2OS/c1-10-3-2-4-11(7-10)8-16-9-15-13-12(14(16)17)5-6-18-13/h2-7,9H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOJALDOHSHETBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)C=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Hydroxy-5-[(4-methylphenyl)amino]-1,2-thiazole-4-carbonitrile](/img/structure/B2727826.png)
![N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-5-(pyridin-3-yl)isoxazole-3-carboxamide](/img/structure/B2727833.png)
![2,2-dimethyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one](/img/structure/B2727835.png)